Cas no 122815-08-1 (4,6-Difluoro-2-(methylthio)pyrimidine)

• Product Name: 4,6-Difluoro-2-(methylthio)pyrimidine
• CAS No: 122815-08-1
• MF: C₅H₄F₂N₂S
• MW: 162.160466194153
• CID: 1031644
• PubChem ID: 14461144
• Update Time: 2025-06-07

4,6-Difluoro-2-(methylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Difluoro-2-(methylthio)pyrimidine
• 4,6-difluoro-2-methylsulfanylpyrimidine
• 4,6-Difluoro-2-Methylsulfanyl-pyriMidine
• SB57005
• DTXSID80560632
• 4,6-di-fluoro-2-methylthiopyrimidine
• DKOCBKCIRMJSSA-UHFFFAOYSA-N
• Pyrimidine, 4,6-difluoro-2-(methylthio)-
• SCHEMBL9533483
• 122815-08-1
• AKOS016012525
• 4,6-Difluoro-2-(methylsulfanyl)pyrimidine

• Inchi： 1S/C5H4F2N2S/c1-10-5-8-3(6)2-4(7)9-5/h2H,1H3
• InChI Key： DKOCBKCIRMJSSA-UHFFFAOYSA-N
• SMILES： S(C)C1N=C(C=C(N=1)F)F

Computed Properties

• Exact Mass: 162.00632563g/mol
• Monoisotopic Mass: 162.00632563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.1Ų

Additional information on 4,6-Difluoro-2-(methylthio)pyrimidine

Comprehensive Overview of 4,6-Difluoro-2-(methylthio)pyrimidine (CAS No. 122815-08-1)

4,6-Difluoro-2-(methylthio)pyrimidine (CAS No. 122815-08-1) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of difluoro and methylthio functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular formula, C₅H₄F₂N₂S, highlights its potential for applications in drug discovery and material science.

The growing demand for fluorinated pyrimidines in modern chemistry is driven by their enhanced stability, bioavailability, and metabolic resistance. Researchers frequently search for terms like "4,6-Difluoro-2-(methylthio)pyrimidine synthesis" or "CAS 122815-08-1 applications", reflecting the compound's relevance in cutting-edge projects. Its role in the development of kinase inhibitors and antiviral agents aligns with current trends in targeting protein-protein interactions and RNA-dependent enzymes.

From a synthetic perspective, 4,6-Difluoro-2-(methylthio)pyrimidine is often utilized in nucleophilic aromatic substitution reactions, where the difluoro groups act as leaving groups. This reactivity pattern makes it a valuable building block for constructing complex heterocycles. Recent publications have explored its use in click chemistry and cross-coupling reactions, addressing the need for efficient methodologies in fragment-based drug design.

Environmental and regulatory considerations are also critical when discussing CAS 122815-08-1. The compound's low ecotoxicity profile and compliance with REACH regulations make it a sustainable choice for industrial-scale production. FAQs such as "Is 4,6-Difluoro-2-(methylthio)pyrimidine biodegradable?" or "What are the storage conditions for CAS 122815-08-1?" underscore the practical concerns of end-users.

In the context of green chemistry, researchers are investigating solvent-free reactions and catalytic systems to optimize the production of 4,6-Difluoro-2-(methylthio)pyrimidine. These efforts resonate with the broader scientific community's focus on reducing waste and energy consumption. Analytical techniques like HPLC and NMR are routinely employed to ensure the compound's purity, which is crucial for its performance in downstream applications.

The commercial availability of CAS 122815-08-1 through specialized chemical suppliers has facilitated its adoption in academic and industrial laboratories. Product listings often highlight its ≥98% purity and compatibility with high-throughput screening platforms. As the demand for tailor-made fluorophores and small-molecule probes increases, this compound is poised to play a pivotal role in advancing molecular imaging technologies.

Future research directions for 4,6-Difluoro-2-(methylthio)pyrimidine may include its incorporation into metal-organic frameworks (MOFs) or exploration as a ligand in asymmetric catalysis. The compound's structural modularity allows for derivatization at multiple sites, offering endless possibilities for innovation. With the rise of AI-assisted molecular design, computational predictions of its reactivity could further accelerate its utilization in next-generation materials.